Cas no 850446-24-1 (2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde)

• Product Name: 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde
• CAS No: 850446-24-1
• MF: C₄₀H₅₄O₄
• MW: 598.854372501373
• CID: 4723978
• PubChem ID: 129860342
• Update Time: 2025-10-18

2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde
• YSZC1777
• E75090
• 2',5'-didecyloxy-p-terphenyl-4,4''-dialdehyde
• 2',5'-bis(decyloxy)-[1,1':4',1'-terphenyl]-4,4'-dicarbaldehyde
• AKOS040767673
• 2',5'-bis(decyloxy)-4'-(4-formylphenyl)-[1,1'-biphenyl]-4-carbaldehyde
• 4-[2,5-didecoxy-4-(4-formylphenyl)phenyl]benzaldehyde
• CS-0111209
• 850446-24-1
• 2,5-didecyloxy-1,4-bis(4-formylphenyl)benzene
• BS-48083

• Inchi： 1S/C40H54O4/c1-3-5-7-9-11-13-15-17-27-43-39-29-38(36-25-21-34(32-42)22-26-36)40(44-28-18-16-14-12-10-8-6-4-2)30-37(39)35-23-19-33(31-41)20-24-35/h19-26,29-32H,3-18,27-28H2,1-2H3
• InChI Key： QBIINBXJNLKGDH-UHFFFAOYSA-N
• SMILES： O(C1C=C(C2C=CC(C=O)=CC=2)C(=CC=1C1C=CC(C=O)=CC=1)OCCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 598.40221020g/mol
• Monoisotopic Mass: 598.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 24
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 52.6

Additional information on 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde

Comprehensive Overview of 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde (CAS No. 850446-24-1)

The compound 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde (CAS No. 850446-24-1) is a highly specialized organic molecule with significant applications in advanced material science and optoelectronics. Its unique structure, featuring a terphenyl core with decyloxy side chains and dicarbaldehyde functional groups, makes it a valuable building block for designing functional materials. Researchers and industries are increasingly interested in this compound due to its potential in organic semiconductors, liquid crystals, and photovoltaic devices.

In recent years, the demand for sustainable materials and energy-efficient technologies has driven the exploration of novel organic compounds like 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde. Its ability to form stable π-conjugated systems aligns with the growing focus on green chemistry and renewable energy solutions. This compound is particularly relevant in the development of OLEDs (Organic Light-Emitting Diodes) and flexible electronics, which are key areas of innovation in the tech industry.

The synthesis of 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde involves multi-step organic reactions, including cross-coupling and oxidation processes. Its CAS No. 850446-24-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental or industrial use. The compound's thermal stability and solubility in common organic solvents further enhance its practicality in laboratory and manufacturing settings.

One of the most searched questions related to this compound is: "What are the applications of terphenyl derivatives in modern electronics?" The answer lies in the versatility of 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde, which can be tailored for specific electronic properties. Its long alkyl chains improve processability, while the aldehyde groups offer reactive sites for further functionalization, making it a hotspot for materials engineering research.

Another trending topic is the role of organic semiconductors in wearable technology. The compound's flexible molecular framework and charge transport capabilities position it as a candidate for next-generation bio-compatible sensors and energy-harvesting devices. These applications resonate with the global push toward IoT (Internet of Things) and smart healthcare systems, where lightweight and efficient materials are paramount.

From a synthetic chemistry perspective, 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde exemplifies the convergence of molecular design and functional performance. Its CAS No. 850446-24-1 is frequently cited in patents and academic papers, reflecting its importance in cutting-edge research. For instance, modifications of its aromatic core or side chains can yield derivatives with tunable optical and electrochemical properties, addressing niche demands in nanotechnology and photonics.

In conclusion, 2',5'-Bis(decyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde (CAS No. 850446-24-1) represents a frontier in functional organic materials. Its integration into high-performance devices and alignment with sustainability goals underscore its relevance in both academic and industrial spheres. As research continues to unlock its potential, this compound is poised to play a pivotal role in shaping the future of advanced materials and clean energy technologies.